1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one

• Molecular Formula: C9H8Br2O2
• Molecular Weight: 307.97 g/mol
• IUPAC Name: 1-(3,5-dibromo-4-hydroxyphenyl)propan-1-one
• InChI: InChI=1S/C9H8Br2O2/c1-2-8(12)5-3-6(10)9(13)7(11)4-5/h3-4,13H,2H2,1H3
• InChI Key: CLMZWNWFBSBIDB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C(=C1)Br)O)Br

Description

1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one (CAS: 2887-65-2) is an aromatic hydroxyketone characterized by a propanone backbone substituted with two bromine atoms and a hydroxyl group on the phenyl ring. Its molecular formula is C₉H₈Br₂O₂, with a molecular weight of 322.00 g/mol . This compound is part of a broader class of halogenated aromatic hydroxyketones, which are studied for their physicochemical properties and applications in coordination chemistry (e.g., metal extraction) and pharmaceutical intermediates .

Synthetic routes for such compounds typically involve halogenation of precursor hydroxyketones. For example, bromination of 3-fluoro-4-hydroxy-hexanophenone in acetic acid yields brominated derivatives . Structural validation and refinement of related compounds often employ crystallographic tools like SHELX .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one can be synthesized through the bromination of 4-hydroxyacetophenone. The reaction typically involves the use of bromine in an acetic acid medium, resulting in the substitution of hydrogen atoms on the phenyl ring with bromine atoms . The reaction conditions include maintaining a controlled temperature and using a catalyst to facilitate the bromination process.

Industrial Production Methods: In industrial settings, the production of 1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one involves large-scale bromination reactions. The process is optimized for high yield and purity, often employing continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Substitution Reactions

The α-bromo ketone moiety and aromatic bromine atoms participate in nucleophilic substitution reactions:

a. Dithiocarbamate Formation
Reaction with sodium N,N-dimethyldithiocarbamate replaces the α-bromine atom, forming 1-(3,5-dibromo-4-hydroxyphenyl)-1-oxapropan-2-yl-N,N-dimethyldithiocarbamate (80% yield) .

Reagent	Conditions	Product	Yield
Na N,N-dimethyldithiocarbamate	Acetone, reflux, 3 hr	Dithiocarbamate derivative (C₁₃H₁₄Br₂NO₂S₂)	80%

b. Aromatic Bromine Substitution
Under basic conditions, bromine substituents on the phenyl ring undergo nucleophilic displacement with amines or thiols.

Nucleophilic Aromatic Substitution

The electron-deficient aromatic ring facilitates reactions with strong nucleophiles:

a. Hydroxyl-Directed Amination
Reaction with dimethylamine in ethanol at 80°C introduces a dimethylamino group at the para position :

Reagent	Conditions	Product	Yield
Dimethylamine hydrochloride	Ethanol, 80°C, acid catalyst	3-(Dimethylamino)-1-(4-hydroxyphenyl)propan-1-one	82%

Condensation Reactions

The ketone group participates in Claisen-Schmidt and related condensations:

a. Chalcone Synthesis
Base-catalyzed condensation with aromatic aldehydes forms α,β-unsaturated ketones. For example, reaction with 3,5-dibromo-4-hydroxybenzaldehyde yields (E)-1,3-bis(3,5-dibromo-4-hydroxyphenyl)prop-2-en-1-one .

Reagent	Conditions	Product	Notes
3,5-Dibromo-4-hydroxybenzaldehyde	Ethanol, DBU	Chalcone derivative (C₁₅H₈Br₄O₃)	Characterized by NMR/HR-MS

Oxidation and Reduction Reactions

a. Ketone Reduction
The propan-1-one group is reduced to a secondary alcohol using NaBH₄ or LiAlH₄:

Reagent	Conditions	Product
NaBH₄	Methanol, 0–25°C	1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-ol

b. Oxidation to Carboxylic Acid
Strong oxidizing agents like KMnO₄ convert the ketone to a carboxylic acid.

Comparative Reactivity

The compound’s reactivity differs from non-halogenated analogs due to bromine’s electron-withdrawing effects:

Reaction Type	1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one	Non-Halogenated Analog
Nucleophilic Substitution	Faster (Br atoms activate the ring)	Slower
Oxidation Stability	Higher (Br stabilizes intermediate states)	Lower

Scientific Research Applications

While the provided search results do not contain extensive information specifically on the applications of "1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one," they do offer some insights into its synthesis and use as a precursor in the creation of other compounds .

Synthesis and Use as a Chemical Intermediate

• Synthesis: 1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one is synthesized through a consecutive bromination sequence of 1-(4-hydroxyphenyl)propan-1-one and 1-(3,5-dibromo-4-hydroxyphenyl)propan-1-one .
• Key Intermediate: It serves as a key intermediate in the synthesis of 4-(3,5-dibromo-4-hydroxyphenyl)-5-methyl-1,3-dithiol-2-ylidene derivatives .
• Dithiol-2-ylidene Derivatives: These derivatives are synthesized by reacting 2,6-dibromo-4-[5-methyl-2-N,N-dimethylamino-1,3-dithiol-2-ylium-4-yl]phenolate with various active methylene compounds . The 1,3-dithiol-2-ylium compounds are obtained from the reaction of the substituted α-bromo-4-hydroxypropiophenone with sodium N,N-dimethyl-dithiocarbamate .

Potential Biological Interest

• The 1,3-dithiolium ring, which can be created using 1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one, is known to exhibit biological properties, suggesting that the derivatives of this compound may also be of biological interest. Further biological activity investigations are planned .

Related Compounds

• 1-(3-Bromo-4-hydroxyphenyl)propan-1-one: This compound, with a similar structure, is also known and has a molecular weight of 229.07 g/mol .
• 3-Hydroxy-1-(4-hydroxyphenyl)propan-1-one: This compound has been reported in Aeschynanthus bracteatus, Pseudolarix amabilis, and other organisms .
• (E)-1,3-bis(3,5-dibromo-4-hydroxyphenyl)prop-2-en-1-one: Another related compound with a similar structure .

Additional Information from Search Results

• A Chinese patent application (CN106432229A) describes compounds for treating or preventing hyperuricemia or gout, which include (2-cyclopropylimidazo[1,2-a]pyridin-3-yl)-(3,5-dibromo-4-hydroxyphenyl)methanone .
• Tertiary amines and phenol derivatives can be used as accelerators .

Mechanism of Action

The mechanism of action of 1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one involves its interaction with specific molecular targets. The hydroxyl group and bromine atoms play a crucial role in its reactivity and binding affinity to various biological molecules. The compound can inhibit certain enzymes or disrupt cellular processes by forming covalent bonds with target proteins .

Comparison with Similar Compounds

Key Observations:

Halogen Effects: Bromine substituents (as in the target compound) increase molecular weight and polarizability compared to chlorine or fluorine analogs. This enhances intermolecular interactions (e.g., halogen bonding) and improves metal-binding capabilities .

Alkyl Chain Length: Longer alkyl chains (e.g., hexanone, dodecanone derivatives) increase lipophilicity, affecting solubility in organic solvents and melting points. For instance, the hexanone analog has a melting point of 95°C , whereas shorter chains (propanone, butanone) may remain liquid at room temperature.

Functional Group Variations :

• Methoxy-substituted analogs (e.g., 1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one) demonstrate reduced acidity compared to halogenated derivatives due to electron-donating methoxy groups .

Biological Activity

1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one, a brominated phenolic compound, has garnered attention due to its potential biological activities. This compound, characterized by the presence of bromine and hydroxyl groups on the aromatic ring, may exhibit various pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This article reviews the synthesis, biological activity, and potential applications of this compound based on diverse research findings.

Synthesis

The synthesis of 1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one typically involves the bromination of 4-hydroxyacetophenone followed by acylation reactions. The general synthetic route is outlined as follows:

• Bromination : 4-Hydroxyacetophenone is treated with bromine in a suitable solvent to introduce bromine atoms at the 3 and 5 positions.
• Acylation : The resulting dibrominated compound undergoes acylation to form the final product.

Antimicrobial Activity

Research indicates that 1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one demonstrates significant antimicrobial properties against various microorganisms. In a study examining its effects on bacterial strains such as Staphylococcus aureus and Escherichia coli, the compound exhibited minimum inhibitory concentration (MIC) values ranging from 3.12 to 12.5 μg/mL, indicating potent activity compared to standard antibiotics like ciprofloxacin .

Microorganism	MIC (μg/mL)	Comparison
Staphylococcus aureus	3.12 - 12.5	Ciprofloxacin (2)
Escherichia coli	10 - 12.5	Ciprofloxacin (2)

Anti-inflammatory Activity

The compound's anti-inflammatory potential has been evaluated through in vitro assays measuring the inhibition of pro-inflammatory cytokines. Results suggest that treatment with 1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one leads to a significant reduction in tumor necrosis factor-alpha (TNF-α) levels, indicating its potential as an anti-inflammatory agent .

Anticancer Activity

In vitro studies have also explored the anticancer effects of this compound on various cancer cell lines. The results demonstrated that it induces apoptosis in cancer cells through mechanisms involving mitochondrial dysfunction and caspase activation. Notably, the compound showed selective toxicity towards cancer cells while sparing normal cells .

Case Study 1: Antimicrobial Efficacy

A comparative study assessed the antimicrobial efficacy of several brominated phenolic compounds, including 1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one. The study revealed that this compound significantly inhibited the growth of pathogenic bacteria responsible for skin infections, outperforming many conventional antibiotics .

Case Study 2: Anti-inflammatory Mechanisms

In a laboratory setting, researchers investigated the anti-inflammatory mechanisms of this compound using lipopolysaccharide (LPS)-stimulated macrophages. The findings indicated that it effectively reduced nitric oxide production and pro-inflammatory cytokine release, suggesting its therapeutic potential in treating inflammatory diseases .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one, and how can reaction conditions be optimized?

• Methodology : The compound is synthesized via bromination of a phenolic ketone precursor. For example, bromine is reacted with 3-fluoro-4-hydroxy-hexanophenone in acetic acid under controlled temperature (e.g., 95°C) to introduce bromine atoms at the 3,5-positions of the aromatic ring . Optimization involves adjusting stoichiometry (e.g., excess bromine), solvent polarity, and reaction time to minimize side products. Monitoring via TLC or HPLC ensures reaction completion.
• Key Parameters : Solvent choice (polar aprotic vs. acetic acid), bromine equivalents, and temperature stability of intermediates .

Q. What spectroscopic techniques are most effective for characterizing this compound?

• Methodology :

• NMR : $^{1}\text{H}$ and $^{13}\text{C}$ NMR confirm substitution patterns (e.g., aromatic protons at δ 7.2–7.8 ppm for brominated phenyl groups) and ketone resonance (δ ~200 ppm for carbonyl carbon) .
• IR : Strong C=O stretch (~1700 cm$^{-1}$) and O-H vibrations (~3200 cm$^{-1}$) from the hydroxyl group .
• Mass Spectrometry : High-resolution MS (HRMS) verifies molecular weight (e.g., [M+H]$^+$ at m/z 323.89 for C$_9$H$_7$Br$_2$O$_2$) and fragmentation patterns .

Q. What safety precautions are necessary when handling this compound?

• Handling Guidelines : Classified as a Corrosive Solid (UN Class 8). Use PPE (gloves, goggles), work in a fume hood, and avoid contact with skin. Store in airtight containers away from oxidizing agents .
• Waste Disposal : Neutralize with dilute base (e.g., sodium bicarbonate) before disposal in halogenated waste streams .

Advanced Research Questions

Q. How can researchers resolve contradictions in crystallographic data during structure determination?

• Methodology :

• SHELX Suite : Use SHELXL for refinement, applying constraints for disordered bromine atoms and validating geometry via R-factor convergence (target R1 < 0.05 for high-resolution data) .
• Validation Tools : Employ PLATON/CHECKCIF to flag outliers in bond lengths/angles and verify hydrogen bonding consistency .
• Case Study : If thermal parameters (B-factors) for Br atoms exceed 5 Å$^2$, re-examine data collection (e.g., crystal decay during X-ray exposure) .

Q. What methodologies are used to analyze hydrogen bonding patterns in its crystal lattice?

• Graph Set Analysis : Apply Etter’s rules to classify hydrogen bonds (e.g., $\text{D}(2)$ motifs for hydroxyl-ketone interactions) using Mercury or CrystalExplorer .
• Experimental Data : Single-crystal XRD reveals O-H···O=C distances (~2.7–2.9 Å) and angles (~150°), indicating moderate-strength hydrogen bonds .

Q. How do bromine substituents influence the compound’s reactivity and intermolecular interactions?

• Steric/Electronic Effects : Bromine’s electron-withdrawing nature reduces electron density on the aromatic ring, directing electrophilic substitution to para positions. Heavy atom effects also enhance X-ray diffraction contrast .
• Halogen Bonding : Br atoms may form weak X···O interactions (3.0–3.5 Å) with carbonyl groups, affecting crystal packing .

Q. What computational approaches predict its spectroscopic properties and stability?

• DFT Calculations : Optimize geometry at the B3LYP/6-311+G(d,p) level to simulate NMR chemical shifts (error < 0.3 ppm vs. experimental) and IR frequencies .
• Molecular Dynamics : Simulate solvation effects (e.g., in DMSO) to correlate with experimental solubility data .